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Compound of Interest

Compound Name: tert-butyl 2-bromohexanoate

CAS No.: 24356-14-7

Cat. No.: B6168260

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
In the landscape of modern organic synthesis and drug discovery, bifunctional molecules serve

as critical scaffolds for the construction of complex molecular architectures. Among these,

bromo-functionalized esters are of particular interest due to their versatile reactivity. This guide

focuses on tert-butyl bromohexanoates, key intermediates that possess both a sterically

hindered ester for controlled deprotection and a reactive bromine atom for nucleophilic

substitution or organometallic coupling reactions.

While the user's interest is in tert-butyl 2-bromohexanoate, it is important to note that this

specific isomer is not widely commercially available and is sparsely documented in scientific

literature. In contrast, its isomer, tert-butyl 6-bromohexanoate, is a well-characterized and

readily accessible reagent. This guide will provide a comprehensive overview of the properties

and applications of tert-butyl 6-bromohexanoate as a representative and highly useful member

of this class of compounds. Additionally, general principles for the synthesis and reactivity of α-
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bromo esters (relevant to the 2-bromo position) will be discussed to provide a complete

technical picture.

Physicochemical Properties of tert-Butyl
Bromohexanoates
The molecular formula for both tert-butyl 2-bromohexanoate and tert-butyl 6-

bromohexanoate is C₁₀H₁₉BrO₂. The key physicochemical data are summarized in the table

below, with specific data points largely referring to the well-documented tert-butyl 6-

bromohexanoate.

Property Value Source(s)

Molecular Formula C₁₀H₁₉BrO₂ [1]

Molecular Weight 251.16 g/mol [1][2][3]

CAS Number
65868-63-5 (for 6-bromo

isomer)
[1][2][3]

Appearance Liquid [3]

Purity
≥96% (typical for commercial

samples)
[1]

Synthesis of tert-Butyl Bromohexanoates
The synthetic route to tert-butyl bromohexanoates depends on the position of the bromine

atom.

Synthesis of tert-Butyl 6-bromohexanoate
The terminal (ω-bromo) substitution of tert-butyl 6-bromohexanoate is typically achieved

through standard esterification of 6-bromohexanoic acid. The bulky tert-butyl group is

introduced under acidic conditions with isobutylene or via transesterification.

Experimental Protocol: Synthesis of tert-Butyl 6-bromohexanoate from 6-Bromohexanoic Acid
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Reactant Preparation: To a solution of 6-bromohexanoic acid (1.0 equivalent) in a suitable

organic solvent such as dichloromethane or tert-butyl acetate, add a catalytic amount of a

strong acid (e.g., sulfuric acid or a sulfonic acid resin).

Esterification: Cool the mixture in an ice bath and slowly bubble isobutylene gas through the

solution, or add liquid isobutylene. Alternatively, tert-butanol can be used as both a reactant

and a solvent in the presence of a suitable catalyst.

Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or

gas chromatography-mass spectrometry (GC-MS) until the starting carboxylic acid is

consumed.

Work-up and Purification: Upon completion, quench the reaction with a mild base (e.g.,

saturated sodium bicarbonate solution). Separate the organic layer, wash with brine, and dry

over anhydrous sodium sulfate. The solvent is removed under reduced pressure, and the

crude product is purified by vacuum distillation or column chromatography to yield pure tert-

butyl 6-bromohexanoate.

General Synthesis of tert-Butyl 2-bromohexanoate (α-
Bromo Ester)
The synthesis of α-bromo esters like tert-butyl 2-bromohexanoate typically involves the

bromination of the corresponding hexanoate ester at the α-position. A common method is the

Hell-Volhard-Zelinsky reaction of hexanoic acid followed by esterification, or direct bromination

of a pre-formed ester enolate.

Conceptual Protocol: Synthesis via Bromination of tert-Butyl Hexanoate

Enolate Formation: A solution of tert-butyl hexanoate (1.0 equivalent) in an anhydrous aprotic

solvent (e.g., tetrahydrofuran) is cooled to a low temperature (typically -78 °C). A strong, non-

nucleophilic base such as lithium diisopropylamide (LDA) is added dropwise to generate the

lithium enolate.

Bromination: A solution of a bromine source, such as N-bromosuccinimide (NBS) or bromine

(Br₂), in the same solvent is then added to the enolate solution. The reaction is typically

rapid.
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Quenching and Work-up: The reaction is quenched with a proton source, such as saturated

ammonium chloride solution. The mixture is allowed to warm to room temperature, and the

product is extracted with an organic solvent.

Purification: The combined organic layers are washed, dried, and concentrated. The

resulting crude tert-butyl 2-bromohexanoate is then purified, typically by column

chromatography.

Applications in Research and Drug Development
The bifunctional nature of tert-butyl bromohexanoates makes them valuable building blocks in

several areas of chemical and pharmaceutical research.

Role as a Linker in PROTACs
A primary application of tert-butyl 6-bromohexanoate is in the synthesis of Proteolysis Targeting

Chimeras (PROTACs). PROTACs are heterobifunctional molecules that recruit a target protein

to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target

protein. The hexyl chain of tert-butyl 6-bromohexanoate serves as a flexible linker, and the two

reactive ends allow for the conjugation of a target-binding ligand and an E3 ligase-binding

ligand.

Caption: Workflow for PROTAC synthesis using tert-butyl 6-bromohexanoate.

Alkylation of Nucleophiles
Both isomers can be used as alkylating agents. The bromine atom is susceptible to nucleophilic

attack by a variety of nucleophiles, including amines, thiols, and carbanions, to form new

carbon-nitrogen, carbon-sulfur, or carbon-carbon bonds, respectively. The tert-butyl ester group

is generally stable to these conditions and can be selectively removed later in the synthetic

sequence under acidic conditions.

The reactivity of the two isomers differs significantly. As a secondary bromide, tert-butyl 2-
bromohexanoate is more sterically hindered and may be more prone to elimination side

reactions (E2) with bulky or strong bases, whereas the primary bromide of tert-butyl 6-

bromohexanoate is more favorable for substitution reactions (SN2).
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Caption: Reactivity comparison of 2-bromo and 6-bromo isomers.

Conclusion
Tert-butyl bromohexanoates are versatile synthetic intermediates with significant applications in

drug discovery and organic synthesis. While the 2-bromo isomer presents interesting synthetic

possibilities as an α-bromo ester, the 6-bromo isomer is the more established and accessible

reagent, particularly for its role as a linker in the development of PROTACs. A thorough

understanding of the distinct reactivity profiles of these isomers is crucial for their successful

application in the synthesis of complex molecules.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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